3-Iodo-4-(trifluoromethyl)aniline
Overview
Description
3-Iodo-4-(trifluoromethyl)aniline is a chemical compound used as a synthetic building block . It is a liquid at room temperature .
Synthesis Analysis
3-Iodo-4-(trifluoromethyl)aniline is synthesized from 4-(trifluoromethyl)aniline . The specific synthesis process is not detailed in the search results.Molecular Structure Analysis
The molecular structure of 3-Iodo-4-(trifluoromethyl)aniline is represented by the InChI code1S/C7H5F3IN/c8-7(9,10)5-2-1-4(12)3-6(5)11/h1-3H,12H2 . This indicates that the molecule consists of 7 carbon atoms, 5 hydrogen atoms, 3 fluorine atoms, 1 iodine atom, and 1 nitrogen atom. Physical And Chemical Properties Analysis
3-Iodo-4-(trifluoromethyl)aniline is a liquid at room temperature . Its molecular weight is 287.02 . The compound is insoluble in water .Scientific Research Applications
Optical and Electronic Material Development
Studies have shown that derivatives of trifluoromethyl anilines, including 3-Iodo-4-(trifluoromethyl)aniline, are being explored for their potential use in non-linear optical (NLO) materials and electronic devices. Their vibrational properties, molecular electrostatic potential, and thermodynamic functions have been analyzed, indicating their suitability in the development of advanced materials with unique optical and electronic properties (Revathi et al., 2017).
Chemical Synthesis and Molecular Docking
These compounds have been utilized in the synthesis of novel molecules through reactions such as N-iodophenylation of N-arylamides, leading to the production of compounds with potential biological activities. The molecular docking studies have revealed their strong inhibitory activities against specific enzymes, indicating their potential application in the development of new therapeutics (Itoh et al., 2002).
Optical Limiting and Therapeutics
Research has also focused on the linear and nonlinear optical properties of compounds closely related to 3-Iodo-4-(trifluoromethyl)aniline for optical limiting applications. The findings suggest potential uses in optical devices due to their remarkable third-order nonlinearity and suitability as therapeutic agents against inflammation and cancer (George et al., 2021).
Green Synthesis and Enzyme Inhibition
In another application, green synthesis methods have been developed using 3-Iodo-4-(trifluoromethyl)aniline derivatives as potent α-glucosidase inhibitors. This approach demonstrates the compound's relevance in designing environmentally friendly synthetic pathways and its potential in creating new drugs for diabetes treatment (Shaik et al., 2020).
Polymer Chemistry
Furthermore, this compound has found applications in polymer chemistry, particularly in the synthesis of high molecular weight polycarbonates with high thermal stability, indicating its utility in creating materials with specific physical properties suitable for industrial applications (Suresh et al., 2003).
Safety and Hazards
properties
IUPAC Name |
3-iodo-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3IN/c8-7(9,10)5-2-1-4(12)3-6(5)11/h1-3H,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSOXGITBVGUIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)I)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodo-4-(trifluoromethyl)aniline | |
CAS RN |
1261622-18-7 |
Source
|
| Record name | 3-iodo-4-(trifluoromethyl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-(trifluoromethyl)benzamide](/img/structure/B2591428.png)
![N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-1-(m-tolyl)methanesulfonamide](/img/structure/B2591429.png)
![5-(4-Chlorophenyl)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-3-phenylthieno[2,3-d]pyrimidin-4-one](/img/structure/B2591431.png)
![N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-3-phenylpropanamide](/img/structure/B2591434.png)
![1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene](/img/structure/B2591435.png)
